Cas no 22132-51-0 (Carbonochloridic acid, 4-(dichloromethyl)phenyl ester)

Carbonochloridic acid, 4-(dichloromethyl)phenyl ester structure
22132-51-0 structure
Product Name:Carbonochloridic acid, 4-(dichloromethyl)phenyl ester
CAS No:22132-51-0
MF:C8H5Cl3O2
MW:239.48309969902
CID:5106554
Update Time:2023-08-25

Carbonochloridic acid, 4-(dichloromethyl)phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Carbonochloridic acid, 4-(dichloromethyl)phenyl ester
    • Inchi: 1S/C8H5Cl3O2/c9-7(10)5-1-3-6(4-2-5)13-8(11)12/h1-4,7H
    • InChI Key: PIYXIHHBOOYNGT-UHFFFAOYSA-N
    • SMILES: ClC(C1C=CC(=CC=1)OC(=O)Cl)Cl

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 3
  • Complexity: 176
  • XLogP3: 3.9
  • Topological Polar Surface Area: 26.3
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